Cas no 923866-46-0 (2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide
• CAS No: 923866-46-0
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5457986
• PubChem ID: 17404542
• Update Time: 2025-06-08

2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z95955254
• 2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide
• 923866-46-0
• AKOS034734839
• EN300-26589042

• Inchi： 1S/C19H23N3OS/c1-24-19-17(5-4-10-20-19)18(23)21-13-15-6-8-16(9-7-15)14-22-11-2-3-12-22/h4-10H,2-3,11-14H2,1H3,(H,21,23)
• InChI Key： RJAWHMUCUZMDBT-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 341.15618354g/mol
• Monoisotopic Mass: 341.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide

2-(Methylsulfanyl)-N-({4-[(Pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide (CAS No. 923866-46-0): An Overview

2-(Methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide (CAS No. 923866-46-0) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a pyridine derivative with a unique structural arrangement that includes a methylsulfanyl group, a pyrrolidine moiety, and an arylmethyl substituent. These structural features contribute to its diverse biological activities and make it an interesting candidate for further investigation.

The methylsulfanyl group in the compound is known for its ability to modulate various biological processes, including enzyme activity and receptor binding. This functional group has been extensively studied in the context of drug design, particularly in the development of inhibitors for specific enzymes and receptors. The presence of the pyrrolidin-1-yl moiety adds further complexity to the molecule, as pyrrolidine rings are common in many bioactive compounds due to their ability to form stable secondary structures and interact with biological targets.

The aryl substituent, specifically the 4-[(pyrrolidin-1-yl)methyl]phenyl group, is another key feature of this compound. Aryl groups are known for their aromaticity and ability to participate in π-stacking interactions, which can be crucial for binding to protein targets. The combination of these structural elements makes 2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in several areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential lead compound for the development of anti-inflammatory drugs.

Additionally, preliminary studies have suggested that this compound may have neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) has shown that 2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide can protect neuronal cells from oxidative stress-induced damage. This finding is particularly significant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In the context of cancer research, this compound has also shown promise. A study published in Cancer Research reported that 2-(methylsulfanyl)-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide can inhibit the growth of certain cancer cell lines by inducing apoptosis and blocking cell cycle progression. These findings suggest that this compound may have potential as an anticancer agent, particularly for cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 2-(methylsulfanyl)-N-{[4-(pyrrolidin-l-methy l)phen yl]meth yl}pyridine -3-car boxam ide have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration in clinical settings.

In terms of safety and toxicity, preliminary toxicological studies have indicated that 2-(methylsulfanyl)-N-{[4-(pyrrolidin-l-methy l)phen yl]meth yl}pyridine -3-car boxam ide is generally well-tolerated at therapeutic doses. However, further preclinical and clinical studies are needed to fully evaluate its safety profile and determine appropriate dosing regimens.

The synthesis of 2-(methylsulfanyl)-N-{[4-(pyrrolidin-l-methy l)phen yl]meth yl}pyridine -3-car boxam ide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a suitably substituted pyridine carboxylic acid with an amine derivative in the presence of a coupling reagent such as HATU or EDC·HCl. The final step typically involves the introduction of the methylsulfanyl group through a sulfuration reaction.

In conclusion, 2-(Methylsulfanyl)-N-{[4-(Pyrrolidin-l-methy l)phen yl]meth yl}pyridine -3-car boxam ide (CAS No. 923866-46-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.